Cas no 765288-09-3 (Cyclopentaneacetaldehyde,2-formyl-, (1R,2S)-)

Cyclopentaneacetaldehyde,2-formyl-, (1R,2S)- structure
765288-09-3 structure
Product Name:Cyclopentaneacetaldehyde,2-formyl-, (1R,2S)-
CAS No:765288-09-3
MF:C8H12O2
MW:140.179682731628
CID:550644
PubChem ID:12104438
Update Time:2025-04-19

Cyclopentaneacetaldehyde,2-formyl-, (1R,2S)- Chemical and Physical Properties

Names and Identifiers

    • Cyclopentaneacetaldehyde,2-formyl-, (1R,2S)-
    • Cyclopentaneacetaldehyde, 2-formyl-, (1R,2S)- (9CI)
    • 765288-09-3
    • Cyclopentaneacetaldehyde,2-formyl-,(1R,2S)-(9ci)
    • Inchi: 1S/C8H12O2/c9-5-4-7-2-1-3-8(7)6-10/h5-8H,1-4H2/t7-,8-/m1/s1
    • InChI Key: GMAYKUGFUHAWIZ-HTQZYQBOSA-N
    • SMILES: O=C[C@H]1CCC[C@@H]1CC=O

Computed Properties

  • Exact Mass: 140.08376
  • Monoisotopic Mass: 140.083729621g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 131
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 34.1Ų

Experimental Properties

  • PSA: 34.14
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